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Compound of Interest

Compound Name: ZWA4864 free base

Cat. No.: B8216099

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory personnel handling ZW4864 free base. It outlines essential personal protective

equipment (PPE), procedural guidelines, and disposal plans to ensure a safe research
environment.

Z\W4864 is a potent, orally active small-molecule inhibitor of the (3-catenin/B-cell lymphoma 9
(BCLD9) protein-protein interaction, investigated for its potential in cancer therapy. Due to its
bioactive nature, stringent adherence to safety protocols is mandatory to minimize exposure
and ensure the well-being of researchers.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ZW4864 free base in
a laboratory setting. This guidance is based on standard practices for handling potentially
hazardous research compounds.
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PPE Category Item Specification

Nitrile or latex, powder-free.
Hand Protection Disposable Gloves Change gloves immediately if

contaminated.

) Safety Glasses with Side Must be worn at all times in the
Eye Protection _
Shields or Goggles laboratory.

Fully buttoned, with tight-fitting

Body Protection Laboratory Coat
cuffs.
All handling of solid ZwW4864
and preparation of solutions
Fume Hood or Ventilated must be conducted in a

Respiratory Protection N )
Enclosure certified chemical fume hood to

prevent inhalation of dust or

aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of ZW4864 free base and
ensuring laboratory safety.

Storage:

e Short-term (up to 1 month): Store at -20°C.[1]

e Long-term (up to 6 months): Store at -80°C.[1]

o General: Keep the container tightly sealed and protect from moisture.[1]
Handling:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace within a chemical fume hood by lining the area with absorbent, disposable bench
paper.

» Weighing: To avoid generating dust, carefully weigh the solid compound in the fume hood.
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e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to
prevent splashing. ZW4864 free base is soluble in DMSO.[1] For in vivo studies, specific
formulations with solvents like PEG300, Tween-80, and corn oil have been documented.[1]

o Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.
Dispose of all contaminated materials as outlined in the disposal plan. Wash hands
thoroughly with soap and water.

First-Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

open. Seek medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and water. If

irritation persists, seek medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.

Disposal Plan

All waste contaminated with ZW4864 free base must be treated as hazardous chemical waste.

» Solid Waste: Contaminated gloves, bench paper, pipette tips, and empty vials should be
collected in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions containing ZW4864 should be collected in a labeled, sealed
container for hazardous liquid waste. Do not pour down the drain.
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o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling ZW4864
free base from receipt to disposal.

Click to download full resolution via product page

Safe handling workflow for ZW4864 free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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